Calcium lactobionate

• CAS No.: 110638-68-1
• Molecular Formula: C12H21CaO12+
• Molecular Weight: 397.37 g/mol
• IUPAC Name: calcium;(2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoate
• InChI: InChI=1S/C12H22O12.Ca/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;/h3-10,12-20H,1-2H2,(H,21,22);/q;+2/p-1/t3-,4-,5+,6+,7-,8-,9-,10-,12+;/m1./s1
• InChI Key: NPOCJVVCDUFRAS-WWNCWODVSA-M
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O)O.[Ca+2]
• SMILES: C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.O.O.[Ca+2]
• Canonical SMILES: C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.[Ca+2]
• Pictograms: Irritant
• Related CAS: 5001-51-4 (calcium salt[2:1]); 110638-68-1 (calcium salt/solvate); 12569-38-9 (calcium glubionate salt/solvate); 129388-07-4 (levdobutamine salt/solvate); 135326-55-5 (clarithromycin salt/solvate); 305831-47-4 (azithromycin salt/solvate); 33659-28-8 (calcium bromo salt/solvate); 3847-29-8 (erythromycin salt/solvate); 69313-67-3 (potassium salt/solvate); 97635-31-9 (calcium glubionate salt/solvate)
• Synonyms: 4-O-β-D-Galactopyranosyl-D-gluconic acid Calcium Salt (2:1) Dihydrate

Description

Calcium lactobionate is a calcium salt of lactobionic acid, a disaccharide formed from gluconic acid and galactose. It is known for its high solubility in water and its use in various industrial and medical applications. This compound is particularly valued for its antioxidant, chelating, and moisturizing properties .

Mechanism of Action

Target of Action

Calcium lactobionate dihydrate primarily targets the nervous, muscular, and skeletal systems . It plays a crucial role in maintaining cell membrane and capillary permeability . It also acts as an activator in the transmission of nerve impulses and contraction of cardiac, skeletal, and smooth muscle .

Mode of Action

In the body, this compound dihydrate dissociates into calcium cations and lactobionic acid anions . The calcium ions are essential for bone formation and blood coagulation . Lactobionic acid, on the other hand, serves as an energy source by acting as an intermediate in metabolic pathways .

Biochemical Pathways

The biochemical pathways affected by this compound dihydrate are primarily related to calcium homeostasis and energy metabolism. Calcium ions play a vital role in various cellular processes, including signal transduction, muscle contraction, and maintaining the integrity of cell membranes . Lactobionic acid participates in gluconeogenesis, a metabolic pathway that results in the generation of glucose from non-carbohydrate carbon substrates .

Result of Action

The primary result of this compound dihydrate’s action is the prevention or treatment of conditions caused by low calcium levels such as bone loss (osteoporosis), weak bones (osteomalacia/rickets), decreased activity of the parathyroid gland (hypoparathyroidism), and a certain muscle disease (latent tetany) . It may also be used in certain patients to ensure they are getting enough calcium .

Action Environment

The action of this compound dihydrate can be influenced by various environmental factors. For instance, the pH of the gastrointestinal tract can affect the absorption of the compound . Additionally, the compound’s stability may be affected by storage conditions. It is recommended to preserve the compound in well-closed containers .

Biochemical Analysis

Biochemical Properties

It is known that calcium plays a vital role in the anatomy, physiology, and biochemistry of organisms and of the cell, particularly in signal transduction pathways

Cellular Effects

The specific cellular effects of Calcium Lactobionate Dihydrate are not well-documented. Calcium, a component of this compound, is known to influence various cellular processes. It plays a crucial role in cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is known that calcium ions can bind to various biomolecules, leading to changes in enzyme activity and gene expression

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium lactobionate can be synthesized through the oxidation of lactose using bromine water in the presence of barium carbonate. The resulting lactobionic acid is then neutralized with calcium carbonate to form this compound . Another method involves the electrolytic oxidation of lactose in the presence of calcium bromide and calcium carbonate .

Industrial Production Methods

Industrial production of this compound often involves fermentation processes using microorganisms such as Pseudomonas taetrolens. The fermentation broth is treated with calcium carbonate to neutralize the acid and precipitate this compound . The product is then purified using ion-exchange chromatography and ethanol precipitation .

Chemical Reactions Analysis

Types of Reactions

Calcium lactobionate primarily undergoes oxidation reactions. It can be oxidized to form lactobionic acid, which can further react to form lactobionolactone .

Common Reagents and Conditions

Oxidation: Bromine water, calcium carbonate

Neutralization: Calcium carbonate

Fermentation: , calcium carbonate

Major Products

Lactobionic Acid: Formed by the oxidation of lactose

Lactobionolactone: Formed by the further reaction of lactobionic acid

Scientific Research Applications

Calcium lactobionate has a wide range of applications in scientific research:

Chemistry: Used as a chelating agent and stabilizer in various chemical reactions.

Biology: Acts as a prebiotic, promoting the growth of beneficial gut bacteria.

Medicine: Used in organ preservation solutions, such as Viaspan, to provide osmotic support and prevent cell swelling.

Industry: Employed in the food industry as a stabilizer and in cosmetics for its moisturizing and antioxidant properties.

Comparison with Similar Compounds

Similar Compounds

Calcium Glubionate: Another calcium salt used to treat calcium deficiencies.

Potassium Lactobionate: Used in organ preservation solutions for its osmotic support properties.

Sodium Lactobionate: Similar to calcium lactobionate but with different solubility and stability properties.

Uniqueness

This compound is unique due to its high solubility in water and its multifunctional properties as a chelating agent, antioxidant, and moisturizer. Its ability to form stable complexes with metal ions makes it particularly valuable in medical and industrial applications .